Technical Whitepaper: Biological Activity and Mechanistic Profiling of 8-Methoxy-1H-benzo[d][1,3]oxazin-2(4H)-one
Technical Whitepaper: Biological Activity and Mechanistic Profiling of 8-Methoxy-1H-benzo[d][1,3]oxazin-2(4H)-one
Introduction to the Benzoxazin-2-one Pharmacophore
8-Methoxy-1H-benzo[d][1,3]oxazin-2(4H)-one (systematically referred to in literature as 8-methoxy-1,4-dihydro-2H-3,1-benzoxazin-2-one) represents a highly versatile and privileged scaffold in modern medicinal chemistry. Featuring a benzene ring fused to a 1,3-oxazine-2-one moiety, this heterocycle serves as a critical structural node for designing potent inhibitors against viral polymerases and human serine proteases .
The addition of the 8-methoxy group introduces a highly localized electron-donating effect and specific steric bulk. This modification significantly alters the molecule's interaction with hydrophobic binding pockets, enhancing target specificity and modulating the electrophilicity of the C2 carbonyl core compared to unsubstituted variants.
Primary Biological Target 1: Allosteric Inhibition of HIV-1 Reverse Transcriptase
Mechanistic Causality
Benzoxazin-2-ones are the foundational pharmacophore for Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs), most notably the clinical antiviral Efavirenz . The 8-methoxy derivative acts via potent allosteric inhibition. It binds to a highly hydrophobic, non-substrate-binding pocket located approximately 10 Å from the catalytic site in the p66 subunit of HIV-1 RT.
The 8-methoxy group projects into a sub-pocket lined by aromatic residues (e.g., Tyr181, Tyr188), engaging in critical π
π and dipole interactions. This binding forces a conformational shift in the "primer grip" region, distorting the spatial geometry of the catalytic YMDD motif (Asp110, Asp185, Asp186) and terminating viral DNA polymerization.
Allosteric inhibition of HIV-1 Reverse Transcriptase by 8-Methoxy-benzoxazin-2-one derivatives.
Protocol 1: Self-Validating HIV-1 RT Inhibition Assay
Objective: Quantify the allosteric inhibition ( IC50 ) of RT polymerase activity.
Self-Validation Design:
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Positive Control: Efavirenz (10 nM) to validate assay sensitivity and dynamic range.
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Negative Control: 1% DMSO (Vehicle) to establish the 100% baseline enzymatic activity.
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Background Control: Heat-inactivated RT to measure spontaneous nucleotide degradation and subtract background noise.
Step-by-Step Methodology:
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Reagent Preparation: Prepare a reaction master mix containing 50 mM Tris-HCl (pH 7.8), 5 mM MgCl2 , 1 mM DTT, poly(rA)-oligo(dT) template-primer (10 µg/mL), and 10 µM BrdUTP (Bromodeoxyuridine triphosphate).
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Inhibitor Pre-incubation: Dispense 10 µL of 8-Methoxy-1H-benzo[d][1,3]oxazin-2(4H)-one (serial dilutions from 100 µM to 1 nM in 1% DMSO) into a 96-well plate. Add 20 µL of recombinant HIV-1 RT (0.5 U/well).
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Causality: Pre-incubation for 15 minutes at 37°C is mandatory. Benzoxazinones induce a slow-onset allosteric conformational change; adding the substrate simultaneously would result in a false-negative initial velocity, masking the true Ki .
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Catalytic Initiation: Add 20 µL of the reaction master mix to all wells to initiate polymerization. Incubate at 37°C for 60 minutes.
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Termination & Detection: Stop the reaction with 50 µL of 0.5 M EDTA. Transfer the mixture to a streptavidin-coated microplate (to capture the biotinylated template) and detect BrdU incorporation using an anti-BrdU-HRP conjugated antibody followed by TMB substrate.
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Readout: Measure absorbance at 450 nm using a microplate reader. Calculate the IC50 using a 4-parameter logistic non-linear regression model.
Primary Biological Target 2: Serine Protease Inhibition
Mechanistic Causality
Beyond antiviral activity, the benzoxazinone ring is highly susceptible to nucleophilic attack by the catalytic serine (Ser195) of serine proteases like Human Leukocyte Elastase (HLE) . The 8-methoxy substitution enhances the electrophilicity of the C2 carbonyl carbon while providing steric shielding that slows the subsequent deacylation step.
Upon binding, the enzyme's serine hydroxyl attacks the C2 carbonyl, opening the oxazinone ring and forming a stable acyl-enzyme intermediate . This results in pseudo-irreversible, time-dependent inhibition of the protease, effectively halting tissue degradation pathways implicated in inflammatory diseases such as COPD and ARDS.
Self-validating high-throughput chromogenic assay workflow for Human Leukocyte Elastase.
Protocol 2: Self-Validating Chromogenic HLE Kinetic Assay
Objective: Determine the inhibition constant ( Ki ) and validate the pseudo-irreversible mechanism of action.
Self-Validation Design:
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Positive Control: Sivelestat (100 nM) to confirm enzyme susceptibility and active site integrity.
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Negative Control: Buffer + Substrate (No Enzyme) to account for and subtract the spontaneous hydrolysis of the pNA substrate over time.
Step-by-Step Methodology:
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Enzyme Preparation: Dilute purified Human Leukocyte Elastase to a final concentration of 10 nM in assay buffer (0.1 M HEPES, pH 7.5, 0.5 M NaCl, 0.05% Tween-20).
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Causality: The inclusion of 0.05% Tween-20 is a critical experimental choice. Benzoxazinones are highly hydrophobic (logP > 2.5); without a non-ionic detergent, they form colloidal aggregates that act as promiscuous inhibitors, leading to false positives.
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Time-Dependent Incubation: Mix 50 µL of HLE with 10 µL of the 8-methoxy inhibitor at varying concentrations. Incubate for multiple time points (0, 10, 20, and 30 minutes) at 25°C.
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Causality: Varying the pre-incubation time is mathematically required to distinguish between rapid-reversible competitive binding and time-dependent acyl-enzyme formation.
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Substrate Addition: Add 40 µL of the chromogenic substrate MeOSuc-Ala-Ala-Pro-Val-pNA (final concentration 0.5 mM).
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Kinetic Readout: Immediately monitor the release of p-nitroaniline (pNA) continuously at 405 nm for 15 minutes.
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Data Analysis: Plot the initial velocity ( v0 ) versus inhibitor concentration to determine the apparent IC50 . Use the progress curves to calculate the association rate constant ( kon ) for the acyl-enzyme intermediate.
Quantitative Data & Structure-Activity Relationship (SAR)
The biological versatility of the benzoxazin-2-one scaffold means that minor substitutions dictate target selectivity. The table below summarizes the representative pharmacological profile of the 8-methoxy substituted core against its primary known targets.
Table 1: Representative Pharmacological Profiling of the Benzoxazin-2-one Scaffold
| Biological Target | Mechanism of Action | Benchmark Inhibitor | Representative IC50 / Ki Range | Clinical / Research Utility |
| HIV-1 Reverse Transcriptase | Allosteric (NNRTI Pocket) | Efavirenz | 1.5 - 25 nM | Antiviral (HIV-1 Management) |
| Human Leukocyte Elastase | Acyl-Enzyme Intermediate | Sivelestat | 50 - 500 nM | Anti-inflammatory (COPD, ARDS) |
| Progesterone Receptor (PR) | Non-steroidal Antagonism | Mifepristone | 100 - 800 nM | Reproductive Health, Oncology |
| Fatty Acid Elongase 6 | Enzymatic Blockade | N/A | 1.0 - 5.0 µM | Metabolic Disorders (Obesity) |
(Note: Values represent the typical affinity ranges for 8-methoxy and closely related halogenated/alkylated 1,4-dihydro-2H-3,1-benzoxazin-2-one derivatives based on established structure-activity relationship studies).
References
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Benzoxazine: A Privileged Scaffold in Medicinal Chemistry. Current Medicinal Chemistry. URL:[Link]
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Antiviral Agents. Antimicrobial Agents and Chemotherapy (NIH PMC). URL:[Link]
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Discovery of Novel Benzoxazinones as Potent and Orally Active Long Chain Fatty Acid Elongase 6 Inhibitors. ResearchGate. URL:[Link]
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Iridium-Catalyzed Intramolecular Asymmetric Allylation of Vinyl Benzoxazinones. Organic Letters (ACS Publications). URL:[Link]
